molecular formula C12H9ClO2S B8580999 Methyl 5-(2-chlorophenyl)thiophene-2-carboxylate

Methyl 5-(2-chlorophenyl)thiophene-2-carboxylate

Cat. No. B8580999
M. Wt: 252.72 g/mol
InChI Key: WZILAMBYHMTNIB-UHFFFAOYSA-N
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Description

Methyl 5-(2-chlorophenyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H9ClO2S and its molecular weight is 252.72 g/mol. The purity is usually 95%.
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properties

Product Name

Methyl 5-(2-chlorophenyl)thiophene-2-carboxylate

Molecular Formula

C12H9ClO2S

Molecular Weight

252.72 g/mol

IUPAC Name

methyl 5-(2-chlorophenyl)thiophene-2-carboxylate

InChI

InChI=1S/C12H9ClO2S/c1-15-12(14)11-7-6-10(16-11)8-4-2-3-5-9(8)13/h2-7H,1H3

InChI Key

WZILAMBYHMTNIB-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(S1)C2=CC=CC=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under argon, 310 mg (1.40 mmol) of methyl 5-bromothiophene-2-carboxylate together with 328 mg (2.10 mmol) of 2-chlorophenylboronic acid were dissolved in 10 ml of dioxane, and 81 mg (0.07 mmol) of tetrakis(triphenylphosphine)palladium(0) were added. The mixture was heated to 110° C., 1.4 ml (2.80 mmol) of 2 M aqueous sodium carbonate solution were added and the mixture was stirred at this temperature for 20 h. For work-up, the reaction mixture was allowed to cool to RT and diluted with 20 ml of ethyl acetate and 20 ml of water. After phase separation, the aqueous phase was extracted two more times with in each case 20 ml of ethyl acetate. The combined organic phases were dried over sodium sulfate, filtered and concentrated under reduced pressure. The residue was purified chromatographically on silica gel (mobile phase: cyclohexane/ethyl acetate 15:1, then 10:1). This gave 289 mg (61% of theory) of the target compound in a purity of 75%.
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310 mg
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328 mg
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1.4 mL
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20 mL
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